Cas no 4418-57-9 (5-Ethyl-4-methyl-4H-1,2,4-triazole-3-thiol)

5-Ethyl-4-methyl-4H-1,2,4-triazole-3-thiol is a heterocyclic compound featuring a 1,2,4-triazole core substituted with ethyl and methyl groups, along with a thiol functional group. This structure imparts reactivity suitable for applications in pharmaceutical intermediates, agrochemical synthesis, and coordination chemistry. The thiol moiety enables facile derivatization, making it a versatile building block for sulfur-containing compounds. Its stability under standard conditions and compatibility with common organic solvents enhance its utility in synthetic workflows. The compound's defined molecular architecture ensures consistent performance in nucleophilic substitution and metal-complexation reactions, supporting its use in specialized chemical research and industrial processes.
5-Ethyl-4-methyl-4H-1,2,4-triazole-3-thiol structure
4418-57-9 structure
Product Name:5-Ethyl-4-methyl-4H-1,2,4-triazole-3-thiol
CAS No:4418-57-9
MF:C5H9N3S
MW:143.210058927536
MDL:MFCD03423404
CID:874046
PubChem ID:3829795
Update Time:2025-06-08

5-Ethyl-4-methyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

    • 5-Ethyl-4-methyl-4H-1,2,4-triazole-3-thiol
    • 3-ethyl-4-methyl-1H-1,2,4-triazole-5-thione
    • 5-ethyl-4-methyl-2,4-dihydro-3H-1,2,4-triazole-3-thione
    • 5-ETHYL-4-METHYL-4H-[1,2,4]TRIAZOLE-3-THIOL
    • 4-methyl-5-ethyl-4H-[1,2,4]triazole-3-thiol
    • 5-ethyl-4-methyl-1,2,4-triazole-3-thiol
    • 5-mercapto-4-methyl-3-ethyl-{1,2,4}triazole
    • CS-0216991
    • 4418-57-9
    • FS-5836
    • STK346835
    • DTXSID90397012
    • 5-ETHYL-4-METHYL-4 H-[1,2,4]TRIAZOLE-3-THIOL
    • 3-ethyl-4-methyl-1,2,4-triazole-5-thiol
    • MFCD03423404
    • FNWNVPUZNJSFKL-UHFFFAOYSA-N
    • AKOS000305526
    • SCHEMBL391111
    • 5-ethyl-4-methyl-2,4-dihydro-[1,2,4]triazole-3-thione
    • ALBB-003148
    • EN300-65461
    • BBL013695
    • AT31114
    • MDL： MFCD03423404
    • Inchi： 1S/C5H9N3S/c1-3-4-6-7-5(9)8(4)2/h3H2,1-2H3,(H,7,9)
    • InChI Key： FNWNVPUZNJSFKL-UHFFFAOYSA-N
    • SMILES： S=C1NN=C(CC)N1C

Computed Properties

  • Exact Mass: 143.05200
  • Monoisotopic Mass: 143.052
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 164
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 59.7Ų

Experimental Properties

  • Density: 1.28
  • Boiling Point: 173°C at 760 mmHg
  • Flash Point: 58.4°C
  • Refractive Index: 1.638
  • PSA: 69.51000
  • LogP: 0.66620
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

5-Ethyl-4-methyl-4H-1,2,4-triazole-3-thiol Security Information

5-Ethyl-4-methyl-4H-1,2,4-triazole-3-thiol Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Ethyl-4-methyl-4H-1,2,4-triazole-3-thiol Pricemore >>

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abcr
AB214024-250 mg
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abcr
AB214024-500 mg
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abcr
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5-Ethyl-4-methyl-4H-1,2,4-triazole-3-thiol Suppliers

Amadis Chemical Company Limited
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Audited Supplier Audited Supplier
(CAS:4418-57-9)5-Ethyl-4-methyl-4H-1,2,4-triazole-3-thiol
Order Number:A1160527
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 00:00
Price ($):153.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:4418-57-9)5-Ethyl-4-methyl-4H-1,2,4-triazole-3-thiol
A1160527
Purity:99%
Quantity:1g
Price ($):153.0
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